Cas no 70219-87-3 (2,4,6-Trihydroxy-3-geranylbenzophenon)

• Product Name: 2,4,6-Trihydroxy-3-geranylbenzophenon
• CAS No: 70219-87-3
• MF: C₂₃H₂₆O₄
• MW: 366.450147151947
• CID: 2014217
• PubChem ID: 6477676
• Update Time: 2025-04-21

2,4,6-Trihydroxy-3-geranylbenzophenon Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trihydroxy-3-geranylbenzophenon
• 70219-87-3
• Q27134459
• CHEMBL481047
• {3-[(2E)-3,7-Dimethylocta-2,6-dienyl]-2,4,6-trihydroxyphenyl}(phenyl)methanone
• CHEBI:65958
• [3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4,6-trihydroxy-phenyl]-phenyl-methanone
• SCHEMBL24075663
• [3-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-2,4,6-trihydroxyphenyl]phenylmethanone
• [3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4,6-trihydroxyphenyl]-phenylmethanone
• 3-geranyl-2,4,6-trihydroxybenzophenone
• {3-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-2,4,6-trihydroxyphenyl}(phenyl)methanone
• DTXSID901135287

• Inchi： 1S/C23H26O4/c1-15(2)8-7-9-16(3)12-13-18-19(24)14-20(25)21(23(18)27)22(26)17-10-5-4-6-11-17/h4-6,8,10-12,14,24-25,27H,7,9,13H2,1-3H3/b16-12+
• InChI Key： ZAIQNYMNZNXUAF-FOWTUZBSSA-N
• SMILES： OC1C(C(C2C=CC=CC=2)=O)=C(C=C(C=1C/C=C(\C)/CC/C=C(\C)/C)O)O

Computed Properties

• Exact Mass: 366.18310931g/mol
• Monoisotopic Mass: 366.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones